Cas no 88491-54-7 (Azepino[2,1-b]quinazolin-12(2H)-one, 1,3,4,6,7,8,9,10-octahydro-)

• Product Name: Azepino[2,1-b]quinazolin-12(2H)-one, 1,3,4,6,7,8,9,10-octahydro-
• CAS No: 88491-54-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 630702
• PubChem ID: 523978
• Update Time: 2025-04-19

Azepino[2,1-b]quinazolin-12(2H)-one, 1,3,4,6,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

• Azepino[2,1-b]quinazolin-12(2H)-one, 1,3,4,6,7,8,9,10-octahydro-
• 2,3,4,6,7,8,9,10-octahydro-1H-azepino[2,1-b]quinazolin-12-one
• 3H-Pyrimidin-4-one, 2,3-pentamethyleno-5,6-tetramethyleno
• 88491-54-7
• DTXSID90335232
• CHEMBL287748
• 1,3,4,6,7,8,9,10-Octahydro-2H-azepino[2,1-b]quinazolin-12-one
• QFNBTCDQRILBND-UHFFFAOYSA-N
• SCHEMBL10860457

• Inchi： 1S/C13H18N2O/c16-13-10-6-3-4-7-11(10)14-12-8-2-1-5-9-15(12)13/h1-9H2
• InChI Key： QFNBTCDQRILBND-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2N=C2CCCCCN21

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines